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Introduction

Pipoxide chlorohydrin, a natural product isolated from the plant Piper attenuatum, is a
molecule of interest within the scientific community.[1] This technical guide provides a
comprehensive summary of its known physical and chemical properties. Due to the limited
availability of published experimental data, this document combines computed data with
general knowledge of chlorohydrins to offer a thorough overview for research and drug
development purposes.

Chemical and Physical Properties

The fundamental chemical and physical properties of Pipoxide chlorohydrin are summarized
below. It is important to note that while some properties have been computationally predicted,
experimental data for characteristics such as melting and boiling points remain largely
unavailable in publicly accessible literature.

Table 1: Physical and Chemical Properties of Pipoxide Chlorohydrin
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Property Value Source
Molecular Formula C21H19ClOs PubChem CID: 100854335[2]
Molecular Weight 402.8 g/mol PubChem CID: 100854335[2]
[(1S,2S,5R,6S)-5-
(benzoyloxy)-2-chloro-1,6-
IUPAC Name _ PubChem CID: 100854335[2]
dihydroxycyclohex-3-en-1-
ylmethyl benzoate
CAS Number 29228-15-7 PubChem CID: 100854335[2]

Predicted Boiling Point

555.4 £ 50.0 °C at 760 mmHg

Huaxueyuan[3]

Computed XLogP3 2.8 PubChem CID: 100854335[2]
Topological Polar Surface Area  93.1 A2 PubChem CID: 100854335[2]
Hydrogen Bond Donor Count 2 PubChem CID: 100854335[2]
Hydrogen Bond Acceptor

6 PubChem CID: 100854335[2]
Count
Rotatable Bond Count 7 PubChem CID: 100854335[2]

Natural Source Piper attenuatum BOC Sciences[1]

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and analysis of Pipoxide
chlorohydrin are not extensively documented in the available literature. However, general
methodologies for the synthesis and analysis of chlorohydrins can be adapted.

Synthesis of Chlorohydrins

A common method for the synthesis of chlorohydrins involves the ring-opening of an epoxide
with a source of hydrochloric acid. This reaction is typically carried out in an appropriate
solvent.

General Workflow for Chlorohydrin Synthesis
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Caption: General workflow for the synthesis of chlorohydrins from epoxides.

Purification and Analysis
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Purification of chlorohydrins is often achieved using chromatographic techniques such as
column chromatography or High-Performance Liquid Chromatography (HPLC). Structural
elucidation and analysis typically involve spectroscopic methods.

Workflow for Purification and Analysis
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Caption: General workflow for purification and analysis of chlorohydrins.

Spectroscopic Data

While specific tH NMR, 3C NMR, and mass spectrometry data for Pipoxide chlorohydrin
from the primary literature are not readily accessible, a key publication by Joshi et al. (1979)
reportedly contains revised structural information based on 360 MHz PMR spectral evidence
and decoupling experiments.[4] Access to this publication would be critical for detailed
structural analysis.

Biological Activity and Signaling Pathways

The biological activity of Pipoxide chlorohydrin has not been extensively studied. However,
various compounds isolated from Piper species have demonstrated a range of biological
activities, including anti-inflammatory, antimicrobial, and anticancer effects. For instance, some
compounds from Piper attenuatum have shown IL-6 inhibitory and anticancer activities. This
suggests that Pipoxide chlorohydrin may also possess noteworthy biological properties that
warrant further investigation.

Potential Signaling Pathway Investigation

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1494807?utm_src=pdf-body-img
https://www.benchchem.com/product/b1494807?utm_src=pdf-body
https://www.researchgate.net/publication/371715814_Piper_attenuatum_Buch-Ham_ex_Miq_-_A_review_on_its_macroscopic_characters_phytochemistry_medicinal_importance_and_its_comparative_study_with_other_Piper_species
https://www.benchchem.com/product/b1494807?utm_src=pdf-body
https://www.benchchem.com/product/b1494807?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1494807?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Pipoxide Chlorohydrin

Target Cells

Signaling Pathway
(e.g., NF-kB, MAPK)

Cellular Response
(e.g., Cytokine production, Apoptosis)

Biological Assays
(e.g., ELISA, Western Blot)

Click to download full resolution via product page

Caption: A logical diagram for investigating the potential signaling pathways affected by
Pipoxide chlorohydrin.

Conclusion
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Pipoxide chlorohydrin is a natural product with a defined chemical structure. While its
fundamental chemical properties have been computed, a significant gap exists in the publicly
available experimental data, particularly concerning its physical properties and detailed
spectroscopic analysis. Furthermore, its biological activities and potential mechanisms of action
remain largely unexplored. This technical guide highlights the current state of knowledge and
underscores the need for further research to fully characterize this intriguing molecule for its
potential applications in drug discovery and development. The primary literature from its initial
isolation and structural revision is a critical resource that needs to be consulted for more
definitive data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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